4-amino-1-ethyl-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-amino-2-ethyl-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C12H17N5OS/c1-4-17-11(10(13)5-14-17)12(18)16(3)6-9-7-19-8(2)15-9/h5,7H,4,6,13H2,1-3H3
• InChI Key: WKRBZFMYFRCRTO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)N)C(=O)N(C)CC2=CSC(=N2)C
• Molecular Formula: C12H17N5OS
• Molecular Weight: 279.36 g/mol

Description

Thiazole is a five-membered heterocyclic moiety that possesses three carbon, one sulfur, and two nitrogen atoms. It’s known for its aromaticity, which is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. This aromaticity allows the thiazole ring to have many reactive positions where various chemical reactions may take place.

Synthesis Analysis

Compounds containing a thiazole ring can be synthesized through various methods. For instance, compounds 1-(4-methyl-2-(methylamino)thiazol-5-yl)ethanone and 1-(4-methyl-2-(ethylamino)thiazol-5-yl)ethanone reacted with various aromatic aldehydes in the early phase of reactions. The products obtained subsequently underwent multistep reactions to produce the final compounds.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Due to its aromaticity, the thiazole ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine.

Scientific Research Applications

Antimicrobial Properties

• Substituted-thiazole compounds, similar in structure to the queried chemical, have been synthesized and demonstrated antimicrobial activity. This includes derivatives such as 3-methyl-N-(4-substituted-1,3-thiazol-2-yl)-5-oxo-4,5-dihydro-1H-pyrazole-1-carboxamides (Basavarajaiah & Mruthyunjayaswamy, 2008).
• Another study synthesized Ethyl-5-(ethoxycarbonyl)-4-methylthiazol-2-yl-carbamate compounds, showcasing their antimicrobial potential (Mruthyunjayaswamy & Basavarajaiah, 2009).

Chemical Synthesis and Characterization

• A study focused on the synthesis and characterization of N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, which has similarities to the compound (McLaughlin et al., 2016).
• Research into 1H-pyrazolo[3,4-d]pyrimidin-4[5H]-ones also contributes to our understanding of such chemical structures (Miyashita et al., 1990).

Biological Activity

• Novel bis-pyrazole compounds, related in structure, were synthesized to investigate biological activities such as inactivation effects against tobacco mosaic virus (Zhang et al., 2012).
• A study synthesized thiazole compounds and tested their anticancer activity against breast cancer cells, showing potential applications in oncology (Sonar et al., 2020).

Molecular Structure Analysis

• Research into hydrogen-bonded structures of similar compounds can inform our understanding of the queried chemical's molecular interactions (Portilla et al., 2007).

Future Directions

Thiazole-bearing compounds have been the focus of medicinal chemists in order to develop novel therapeutic agents for a variety of pathological conditions. The current research may succeed in drawing the attention of medicinal chemists to finding new leads, which may later be translated into new drugs.